6-Methoxy-1-(4-methoxyphenyl)-2-(5-methyl-1,3,4-thiadiazol-2-yl)-1,2-dihydrochromeno[2,3-c]pyrrole-3,9-dione

• IUPAC Name: 6-methoxy-1-(4-methoxyphenyl)-2-(5-methyl-1,3,4-thiadiazol-2-yl)-1H-chromeno[2,3-c]pyrrole-3,9-dione
• InChI: InChI=1S/C22H17N3O5S/c1-11-23-24-22(31-11)25-18(12-4-6-13(28-2)7-5-12)17-19(26)15-9-8-14(29-3)10-16(15)30-20(17)21(25)27/h4-10,18H,1-3H3
• InChI Key: MGEBWTKKCVQFLO-UHFFFAOYSA-N
• Canonical SMILES: CC1=NN=C(S1)N2C(C3=C(C2=O)OC4=C(C3=O)C=CC(=C4)OC)C5=CC=C(C=C5)OC
• Molecular Formula: C22H17N3O5S
• Molecular Weight: 435.5 g/mol
• CAS No.: 886176-39-2

Description

6-Methoxy-1-(4-methoxyphenyl)-2-(5-methyl-1,3,4-thiadiazol-2-yl)-1,2-dihydrochromeno[2,3-c]pyrrole-3,9-dione is a complex heterocyclic compound featuring a chromeno[2,3-c]pyrrole-dione core modified with methoxy and thiadiazole substituents. Its structure combines a fused chromene-pyrrole system with electron-donating methoxy groups at positions 6 and 4-phenyl, as well as a 5-methyl-1,3,4-thiadiazole moiety at position 2.

Biological Activity

6-Methoxy-1-(4-methoxyphenyl)-2-(5-methyl-1,3,4-thiadiazol-2-yl)-1,2-dihydrochromeno[2,3-c]pyrrole-3,9-dione is a synthetic compound that has garnered attention for its potential biological activities, particularly in the field of cancer research and antimicrobial properties. This article delves into the biological activity of this compound, exploring its synthesis, mechanisms of action, and efficacy based on recent studies.

Synthesis

The synthesis of this compound typically involves multi-step organic reactions. The formation of the thiadiazole ring is achieved through cyclization reactions involving thiosemicarbazides and carboxylic acids. The methoxy groups are introduced via nucleophilic substitution reactions using appropriate methoxy-containing reagents. The overall synthetic route aims to optimize yield and purity for further biological testing .

Anticancer Activity

Recent studies have highlighted the anticancer potential of compounds containing thiadiazole moieties. In particular, derivatives with methoxyphenyl substituents have shown promising results against various cancer cell lines.

Case Studies:

• Cytotoxicity Testing : A study evaluated the cytotoxic effects of several thiadiazole derivatives against MCF-7 (estrogen-dependent) and MDA-MB-231 (non-estrogen-dependent) breast cancer cell lines. The compound exhibited significant cytotoxicity with an IC50 value of approximately 40 µM against MCF-7 cells after 24 hours of exposure .
• Mechanism of Action : The mechanism underlying the anticancer activity was investigated through flow cytometry and apoptosis assays. The compound was found to induce apoptosis in cancer cells by activating caspases and altering the expression levels of Bcl-2 family proteins .
• Comparative Analysis : Comparisons with other thiadiazole derivatives revealed that compounds with specific substituents on the aromatic ring demonstrated enhanced cytotoxic effects. For instance, a derivative with a 4-methoxyphenyl group showed higher activity than those lacking such substituents .

Antimicrobial Activity

In addition to anticancer properties, there is emerging evidence regarding the antimicrobial activity of this compound. Thiadiazole derivatives have been reported to exhibit significant antibacterial and antifungal activities.

Research Findings:

• A study on related thiadiazole compounds indicated that certain derivatives effectively inhibited bacterial growth in vitro, suggesting that modifications in their structure could enhance their antimicrobial efficacy .
• The presence of methoxy groups has been associated with increased lipophilicity, potentially improving membrane permeability and enhancing antimicrobial action .

Data Summary

Activity	Cell Line	IC50 (µM)	Mechanism
Anticancer Activity	MCF-7	~40	Apoptosis induction via caspases
Anticancer Activity	MDA-MB-231	~33	Apoptosis induction via caspases
Antimicrobial Activity	Various Bacteria	Not specified	Inhibition of bacterial growth

Scientific Research Applications

Anticancer Activity

Recent studies have indicated that derivatives of similar compounds exhibit significant anticancer properties. For instance, compounds with thiadiazole moieties have shown promise against various cancer cell lines due to their ability to induce apoptosis and inhibit cell proliferation. The specific compound may share these properties due to its structural similarities.

Antimicrobial Properties

Research has demonstrated that compounds containing thiadiazole rings often possess antimicrobial activity. The mechanism typically involves disruption of microbial cell membranes or interference with metabolic pathways. The 6-Methoxy-1-(4-methoxyphenyl)-2-(5-methyl-1,3,4-thiadiazol-2-yl)-1,2-dihydrochromeno[2,3-c]pyrrole-3,9-dione could potentially exhibit similar effects.

Anti-inflammatory Effects

Compounds with similar structural features have been studied for their anti-inflammatory effects. The presence of methoxy groups may enhance the compound's ability to modulate inflammatory pathways. In silico studies suggest that the compound could act as a 5-lipoxygenase inhibitor, a target for anti-inflammatory drugs.

Study 1: Anticancer Activity Evaluation

In a study evaluating the anticancer properties of similar compounds, researchers found that derivatives with thiadiazole exhibited IC50 values in the micromolar range against MCF-7 breast cancer cells. The proposed mechanism involved apoptosis induction via mitochondrial pathways.

Study 2: Antimicrobial Testing

A series of experiments assessed the antimicrobial efficacy of related compounds against Staphylococcus aureus and Escherichia coli. Results indicated that compounds with methoxy substitutions had enhanced activity compared to their unsubstituted counterparts.

Data Table: Summary of Biological Activities

Activity Type	Compound Structure Similarity	Observed Activity	Reference
Anticancer	Thiadiazole derivatives	IC50 ~10 µM (MCF-7)
Antimicrobial	Methoxy-substituted thiadiazoles	Effective against S. aureus
Anti-inflammatory	Methoxy groups present	Potential 5-LOX inhibitor

Comparison with Similar Compounds

Table 1: Structural Comparison of Key Analogues

Compound Class	Core Structure	Key Substituents	Potential Applications	Reference
Target Compound	Chromeno[2,3-c]pyrrole-3,9-dione	6-Methoxy, 4-methoxyphenyl, thiadiazole	Antimicrobial/Pesticidal?
Pyrazole-Pyridine Hybrids	Bis-pyridines/pyrazoles	Furyl, chloro, cyano	Antimicrobial
Pesticidal Pyrrole-diones	Pyrrole-2,5-dione	3,4-Dichloro, 4-fluorophenyl	Fungicide (fluoroimide)

Table 3: Functional Group Impact on Bioactivity

Functional Group	Observed Effect (Analogues)	Target Compound Prediction
Methoxy	Increased lipophilicity, reduced toxicity	Enhanced bioavailability
Thiadiazole	Electron-deficient, bioactive	Antimicrobial/pesticidal activity
Chloro/Nitro	High antimicrobial potency	Not applicable (absent)

Physicochemical and Spectral Data

• Melting points: Chromeno-pyrrole-dione derivatives typically melt between 200–250°C (e.g., 243–245°C for a tetrahydroimidazo-pyridine analog in ) .
• Spectral signatures : Methoxy groups in similar compounds show characteristic $ ^1H $ NMR peaks at δ 3.7–4.0 ppm, while thiadiazole protons resonate near δ 8.0–8.5 ppm .

Q & A

Q. How can researchers reconcile discrepancies between in vitro potency and in vivo efficacy data?

• Methodological Answer : Investigate bioavailability via pharmacokinetic profiling (C_max, AUC). Use microdialysis to measure free drug concentrations in target tissues. Consider prodrug strategies if poor solubility or first-pass metabolism is observed. Cross-validate with PET imaging for target engagement .